(2-Phenylthiazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “(2-Phenylthiazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone” is a complex organic molecule that contains several functional groups, including a phenyl group, a thiazole ring, a thiophene ring, and a pyrrolidine ring . These functional groups suggest that this compound could have interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its functional groups. The density functional theory (DFT) is often used to calculate the optimal structure of such compounds .Scientific Research Applications
- Synthesis and Properties : Researchers have synthesized thin films of 4-phenylthiazol-2-yl-(phenylhydrazono) acetonitrile (PTPA) , a derivative of the compound . These films exhibit interesting optical and electrical properties . The tautomerization behavior of PTPA was studied using nuclear magnetic resonance (NMR), UV-Vis spectroscopy, and FT-IR.
- Selective Anticancer Activity : Although further exploration is needed, the compound’s potential for selective anticancer activity has been recognized . Researchers are investigating its capacity to control cellular pathways.
- Design and Synthesis : N-(thiazol-4-yl) derivatives have been evaluated for fungicidal activities. While specific studies on the compound are limited, exploring its antifungal potential could be valuable .
- Antitumor and Cytotoxic Effects : Related thiazole derivatives have demonstrated potent effects against human tumor cell lines. For instance, a compound with a similar structure exhibited significant activity against prostate cancer cells .
Organic Semiconductors
Anticancer Research
Fungicidal Activities
Biological Activities
properties
IUPAC Name |
(2-phenyl-1,3-thiazol-4-yl)-(3-thiophen-3-ylpyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2OS2/c21-18(20-8-6-14(10-20)15-7-9-22-11-15)16-12-23-17(19-16)13-4-2-1-3-5-13/h1-5,7,9,11-12,14H,6,8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWMCGWUGGOUPDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CSC=C2)C(=O)C3=CSC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Phenylthiazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.